Cas no 161099-43-0 (6-Benzofuranol,2-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-)

• Product Name: 6-Benzofuranol,2-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-
• CAS No: 161099-43-0
• MF: C₂₀H₂₀O₄
• MW: 324.370406150818
• CID: 220402
• Update Time: 2024-03-01

6-Benzofuranol,2-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 6-Benzofuranol,2-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-
• 6-Benzofuranol,2-[4-hydroxy-2-methoxy-3-(3-methyl-2-butenyl)phenyl]- (9CI)
• Bidwillol B
• 6-Benzofuranol, 2-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-
• 6,4'-Dihydroxy-2'-methoxy-3'-prenyl-2-arylbenzofuran

• Inchi： 1S/C20H20O4/c1-12(2)4-7-15-17(22)9-8-16(20(15)23-3)19-10-13-5-6-14(21)11-18(13)24-19/h4-6,8-11,21-22H,7H2,1-3H3
• InChI Key： LEQYRAKNFDFXHE-UHFFFAOYSA-N
• SMILES： O1C2=CC(O)=CC=C2C=C1C1=CC=C(O)C(C/C=C(/C)\C)=C1OC

Computed Properties

• Exact Mass: 324.1362
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• XLogP3: 3.468

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 376.5±37.0 °C(Predicted)
• PSA: 62.83
• pka: 9.11±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids